N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide

• IUPAC Name: N-methyl-N-[[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C11H18N4O2S/c1-9-4-11(13-8-12-9)15-6-10(7-15)5-14(2)18(3,16)17/h4,8,10H,5-7H2,1-3H3
• InChI Key: JGEAMVJWJJEXPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC(C2)CN(C)S(=O)(=O)C
• Molecular Formula: C11H18N4O2S
• Molecular Weight: 270.35 g/mol

Description

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide, also known as N-methyl-N'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide, is a synthetic compound with a wide range of applications in scientific research. It is a small molecule used as a building block in the synthesis of larger compounds, and has been used in a variety of different research studies.

Scientific Research Applications

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has a wide range of applications in scientific research. It has been used in the synthesis of a variety of different compounds, including peptides, nucleosides, and other small molecules. It has also been used as a building block for the synthesis of compounds with potential therapeutic applications. In addition, N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has been used in the study of enzyme inhibition, as well as in the study of protein-protein interactions.

Mechanism of Action

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide acts as a nucleophile, meaning that it is capable of forming covalent bonds with other molecules. It is believed that the compound interacts with the active sites of enzymes, proteins, and other molecules, forming covalent bonds and thus inhibiting their activity.
Biochemical and Physiological Effects
N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. It has also been shown to inhibit the activity of certain proteins, such as G-proteins and transcription factors. In addition, N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties.

Advantages and Limitations for Lab Experiments

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has a number of advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively inexpensive and can be synthesized in a variety of different ways. However, there are also some limitations to its use. It is relatively unstable and can degrade over time, and it can be difficult to synthesize in large quantities.

Future Directions

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide has a wide range of potential applications in scientific research. Possible future directions for its use include the development of new drugs and therapies, the study of enzyme inhibition, the study of protein-protein interactions, and the synthesis of new compounds with potential therapeutic applications. In addition, N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide could be used to study the effects of small molecules on biological systems, and to develop new methods for synthesizing compounds.

Synthesis Methods

N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide can be synthesized by a number of different methods. The most common method is a two-step process involving the reaction of N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide with a base, such as sodium hydroxide or potassium hydroxide, followed by a reaction with a nucleophilic reagent, such as a Grignard reagent. Other methods, such as the reaction of N-methyl-N-{[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]methyl}methanesulfonamide'-methylmethanesulfonyl-6-methylpyrimidin-4-ylazetidin-3-ylmethylsulfonamide with an organometallic reagent, can also be used to synthesize the compound.